Cas no 34331-31-2 (N/A)

• Product Name: N/A
• CAS No: 34331-31-2
• MF: C₂₅H₃₆O₅
• MW: 416.55034828186
• CID: 2013763
• PubChem ID: 90682202
• Update Time: 2025-04-21

N/A Chemical and Physical Properties

Names and Identifiers

• DTXSID201046405
• CROTONIC ACID, 2-METHYL-, ESTER WITH 4-(2-(5,6-EPOXY-1,2,3,4,4A,5,6,7,8,8A.ALPHA.-DECAHYDRO-3.ALPHA.-HYDROXY-1.BETA.,2.BETA.,4A.BETA.,5-TETRAMETHYL-1-NAPHTHYL)ETHYL)-2(5H)-FURANONE, (Z)-
• 3UD72E6T3Z
• UNII-3UD72E6T3Z
• 2-Butenoic acid, 2-methyl-, (1aR,3aS,4S,5S,6S,7aR,7bS)-4-(2-(2,5-dihydro-5-oxo-3-furanyl)ethyl)decahydro-4,5,7a,7b-tetramethylnaphth(1,2-b)oxiren-6-yl ester, (2Z)-
• Crotonic acid, 2-methyl-, ester with 4-(2-(5,6-epoxy-1,2,3,4,4a,5,6,7,8,8aalpha-decahydro-3alpha-hydroxy-1beta,2beta,4abeta,5-tetramethyl-1-naphthyl)ethyl)-2(5H)-furanone, (Z)-
• 34331-31-2
• CHEMBL3290492
• Shortolide A
• (1aR,3aS,4S,5S,6S,7aR,7bS)-4-(2-(2,5-Dihydro-5-oxo-3-furanyl)ethyl)decahydro-4,5,7a,7b-tetramethylnaphth(1,2-b)oxiren-6-yl (2Z)-2-methyl-2-butenoate
• N/A

• Inchi： 1S/C25H36O5/c1-7-15(2)22(27)29-18-13-24(5)19(8-9-20-25(24,6)30-20)23(4,16(18)3)11-10-17-12-21(26)28-14-17/h7,12,16,18-20H,8-11,13-14H2,1-6H3
• InChI Key： URRSOXWGRAMYOW-UHFFFAOYSA-N
• SMILES： CC=C(C(OC1C(C)C(CCC2COC(=O)C=2)(C)C2CCC3C(C2(C)C1)(C)O3)=O)C

Computed Properties

• Exact Mass: 416.25627424Da
• Monoisotopic Mass: 416.25627424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones